1,6-dimethyl-4-((1-(4-methylthiophene-2-carbonyl)piperidin-4-yl)oxy)pyridin-2(1H)-one

• IUPAC Name: 1,6-dimethyl-4-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]oxypyridin-2-one
• InChI: InChI=1S/C18H22N2O3S/c1-12-8-16(24-11-12)18(22)20-6-4-14(5-7-20)23-15-9-13(2)19(3)17(21)10-15/h8-11,14H,4-7H2,1-3H3
• InChI Key: LDJVEVDTORYKBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)C3=CC(=CS3)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

1,6-dimethyl-4-((1-(4-methylthiophene-2-carbonyl)piperidin-4-yl)oxy)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.45. The purity is usually 95%.
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Scientific Research Applications

Intramolecular Interactions and Reactivity

Research on compounds such as 2,6-lutidine and 2,6-dimethyl-4-(piperidine-1-yl)pyridine highlights the significance of intramolecular interactions, particularly B-N bonds, which can influence reactivity towards various agents like hydrogen and CO2. This aspect could be relevant to the study of the compound , as similar intramolecular dynamics may play a crucial role in its chemical behavior and potential applications (Körte et al., 2015).

Crystal and Molecular Structures

The structural analysis of related pyridine derivatives provides insights into their crystalline forms and molecular conformations, which are crucial for understanding the compound's physical and chemical properties. For instance, studies on 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives reveal how substituents affect molecular conformation and potentially the compound's reactivity and interactions with other molecules (Karczmarzyk & Malinka, 2004).

Synthesis and Characterization of Radical Functionalized Compounds

The synthesis and modeling of oligothiophenes bearing stable radicals, including derivatives related to the compound , underscore the potential for creating materials with unique electronic properties. Such compounds could find applications in electronic devices or as part of novel catalytic systems (Chahma et al., 2021).

Antimicrobial Applications

Compounds with pyridine derivatives have been explored for their antimicrobial properties, offering a potential research avenue for the compound . For example, certain pyridine derivatives have demonstrated strong insecticidal activities, suggesting that similar compounds could be developed as new antimicrobial or insecticidal agents (Bakhite et al., 2014).